Cas no 466-23-9 (1,6,16-trimethoxy-4-(methoxymethyl)-20-methylaconitane-8,13,14-triol)

1,6,16-trimethoxy-4-(methoxymethyl)-20-methylaconitane-8,13,14-triol structure

466-23-9 structure

Product Name:1,6,16-trimethoxy-4-(methoxymethyl)-20-methylaconitane-8,13,14-triol

CAS No:466-23-9

MF:C₂₄H₃₉NO₇

MW:453.568968057632

CID:1517574

PubChem ID:6451161

Update Time:2024-03-01

1,6,16-trimethoxy-4-(methoxymethyl)-20-methylaconitane-8,13,14-triol Chemical and Physical Properties

Names and Identifiers

- 1,6,16-trimethoxy-4-(methoxymethyl)-20-methylaconitane-8,13,14-triol
- Delphonine
- Aconitane-8,13,14-triol, 1,6,16-trimethoxy-4-(methoxymethyl)-20-methyl-, (1α,6α,14α,16β)-
- Inchi： 1S/C24H39NO7/c1-25-10-21(11-29-2)7-6-13(30-3)24-12-8-22(27)14(31-4)9-23(28,15(12)20(22)26)16(19(24)25)17(32-5)18(21)24/h12-20,26-28H,6-11H2,1-5H3
- InChI Key： XAKOYAMWNDGMFV-UHFFFAOYSA-N
- SMILES： CN1C2C34C5C6C(O)(CC(OC)C(C6O)(O)C5)C2C(OC)C3C(COC)(CCC4OC)C1

Computed Properties

Exact Mass: 453.272653
Monoisotopic Mass: 453.272653
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 32
Rotatable Bond Count: 5
Complexity: 798
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 13
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101
XLogP3: -0.9

Experimental Properties

Density: 1.33
Boiling Point: 554.9°C at 760 mmHg
Flash Point: 289.4°C
Refractive Index: 1.601

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